Cas no 1007459-53-1 (1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine)
1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine is a versatile intermediate in organic synthesis, particularly valued for its pyrazole core and amine functionality. Its structural features enable applications in pharmaceuticals and agrochemicals, offering reactivity for further derivatization. The compound exhibits stability under standard conditions, facilitating handling and storage in research and industrial settings.
1007459-53-1 structure
Product Name:1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine
CAS No:1007459-53-1
MF:C8H15N3
MW:153.224801301956
CID:4558926
PubChem ID:23005789
Update Time:2025-06-18
1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
- 1-(1-Isopropyl-1H-pyrazol-4-yl)-ethylamine
- 1-(1-Isopropyl-1H-pyrazol-4-yl)ethan-1-amine
- 1-(1-propan-2-ylpyrazol-4-yl)ethanamine
- C77611
- Z959151572
- SCHEMBL18793297
- AKOS003672906
- AKOS017463676
- A1-17685
- CS-0139265
- 1007459-53-1
- EN300-75436
- DB-406340
- MFCD08700769
- 1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine
-
- Inchi: 1S/C8H15N3/c1-6(2)11-5-8(4-10-11)7(3)9/h4-7H,9H2,1-3H3
- InChI Key: LNFYVTUMCGJYBN-UHFFFAOYSA-N
- SMILES: N1(C=C(C=N1)C(C)N)C(C)C
Computed Properties
- Exact Mass: 153.126598g/mol
- Monoisotopic Mass: 153.126598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 153.22g/mol
- XLogP3: 0.2
- Topological Polar Surface Area: 43.8
1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B523383-25mg |
1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine |
1007459-53-1 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B523383-50mg |
1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine |
1007459-53-1 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B523383-250mg |
1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine |
1007459-53-1 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM433663-1g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine |
1007459-53-1 | 95%+ | 1g |
$646 | 2023-01-05 | |
| Enamine | EN300-75436-0.05g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine |
1007459-53-1 | 95% | 0.05g |
$148.0 | 2023-02-12 | |
| Enamine | EN300-75436-0.1g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine |
1007459-53-1 | 95% | 0.1g |
$220.0 | 2023-02-12 | |
| Enamine | EN300-75436-0.25g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine |
1007459-53-1 | 95% | 0.25g |
$314.0 | 2023-02-12 | |
| Enamine | EN300-75436-0.5g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine |
1007459-53-1 | 95% | 0.5g |
$495.0 | 2023-02-12 | |
| Enamine | EN300-75436-1.0g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine |
1007459-53-1 | 95% | 1.0g |
$634.0 | 2023-02-12 | |
| Enamine | EN300-75436-2.5g |
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine |
1007459-53-1 | 95% | 2.5g |
$810.0 | 2023-02-12 |
1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-amine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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